Cas no 69881-58-9 (Cyclohexanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, ethyl ester, (S)-)

• Product Name: Cyclohexanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, ethyl ester, (S)-
• CAS No: 69881-58-9
• MF: C₁₃H₂₀O₄
• MW: 240.295504570007
• CID: 391198
• PubChem ID: 10922662
• Update Time: 2025-04-19

Cyclohexanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, ethyl ester, (S)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, ethyl ester, (S)-
• ethyl (1S)-2-oxo-1-(3-oxobutyl)cyclohexane-1-carboxylate
• CTK1J0646
• 69881-58-9
• DTXSID80448486

• Inchi： 1S/C13H20O4/c1-3-17-12(16)13(9-7-10(2)14)8-5-4-6-11(13)15/h3-9H2,1-2H3/t13-/m0/s1
• InChI Key： IXHVWONIZMJJHW-ZDUSSCGKSA-N
• SMILES： O(CC)C([C@]1(C(CCCC1)=O)CCC(C)=O)=O

Computed Properties

• Exact Mass: 240.1362
• Monoisotopic Mass: 240.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.44